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Compound of Interest

Compound Name: (Isoquinolin-8-yl)methanol

Cat. No.: B1322876

An In-depth Technical Guide to the Commercial Availability and Use of (Isoquinolin-8-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
(Isoquinolin-8-yl)methanol, a key building block in medicinal chemistry and drug discovery.
This document offers a detailed summary of suppliers, procurement workflows, and
generalized experimental protocols relevant to its application in a research and development
setting.

Core Compound Identification

e IUPAC Name: (Isoquinolin-8-yl)methanol

Synonyms: 8-(Hydroxymethyl)isoquinoline, 8-(Hydroxymethyl)-2-azanaphthalene

CAS Number: 1159511-15-5

Molecular Formula: C10HoaNO

Molecular Weight: 159.18 g/mol
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Commercial Availability and Suppliers

(Isoquinolin-8-yl)methanol is available from a number of specialized chemical suppliers. The
table below summarizes the commercial availability from key vendors, providing data on purity,
typical quantities offered, and pricing. Researchers are advised to contact suppliers directly for
the most current pricing and availability, especially for bulk quantities.

Table 1: Commercial Suppliers of (Isoquinolin-8-yl)methanol (CAS 1159511-15-5)

. . Available . Stock Status /
Supplier Purity . Price (USD) .
Quantities Lead Time
AK Scientific >95% 100 mg $130 1 Week
250 mg $214 1 Week
1lg $446 1 Week
59 $1498 1 Week
S In Stock (US &

Apollo Scientific >95% 500 mg £195.00 (~$245) UK)
Fluorochem (via 95 0% 1 naui naui

.0% nquir nquir
CymitQuimica) J auity auiry
Dayang Chem
(Hangzhou) Inquiry Inquiry Inquiry Inquiry

Co.,Ltd.

Note: A CAS number discrepancy exists in some databases. While CAS 76518-57-5 is
occasionally associated with this compound, it is more reliably assigned to the isomer
(Isoquinolin-5-yl)methanol. The correct CAS number for (Isoquinolin-8-yl)methanol is
1159511-15-5, as used by the majority of specialized suppliers.
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Procurement and Experimental Workflows

The following diagrams illustrate standardized workflows for the procurement and experimental
use of a research chemical like (Isoquinolin-8-yl)methanol.
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Caption: Logical workflow for the procurement of a research chemical.
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Caption: General experimental workflow for a chemical synthesis.
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Experimental Protocols

Detailed experimental protocols for (Isoquinolin-8-yl)methanol are not typically provided by
suppliers. The following sections outline generalized, representative methodologies for the
quality control and synthetic application of this compound, based on standard laboratory
practices for isoquinoline derivatives.

Quality Control and Characterization

Upon receipt, it is crucial to verify the identity and purity of the compound, especially if it is to be
used in sensitive applications.

Objective: To confirm the identity and assess the purity of a supplied batch of (Isoquinolin-8-
yl)methanol.

Methodologies:
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Dissolve 5-10 mg of the sample in an appropriate deuterated solvent (e.g.,
CDCls, DMSO-de). The resulting spectrum should be consistent with the structure of
(Isoquinolin-8-yl)methanol, showing characteristic peaks for the aromatic protons on the
isoquinoline core and the methylene protons of the methanol group.

o 13C NMR: Acquire a proton-decoupled 13C spectrum to confirm the presence of the 10
carbon atoms in the molecule at their expected chemical shifts.

e Mass Spectrometry (MS):

o Utilize a technique such as Electrospray lonization (ESI) or Gas Chromatography-Mass
Spectrometry (GC-MS) to determine the molecular weight. The mass spectrum should
show a prominent peak corresponding to the molecular ion [M+H]* at m/z 160.07.

e High-Performance Liquid Chromatography (HPLC):

o Develop a reverse-phase HPLC method (e.g., using a C18 column with a
water/acetonitrile or water/methanol mobile phase gradient) to assess purity. The purity is
determined by the peak area percentage of the main component.
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Example Synthetic Application: N-Alkylation

This protocol describes a general procedure for the alkylation of the isoquinoline nitrogen, a

common step in the synthesis of bioactive molecules.

Objective: To synthesize an 8-(hydroxymethyl)isoquinolinium salt via N-alkylation.

Materials:

(Isoquinolin-8-yl)methanol

Alkylating agent (e.g., methyl iodide, benzyl bromide)
Anhydrous solvent (e.g., acetonitrile, DMF)

Stir plate and magnetic stir bar

Round-bottom flask and condenser

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

To a dry round-bottom flask under an inert atmosphere, add (Isoquinolin-8-yl)methanol
(1.0 eq).

Dissolve the starting material in the chosen anhydrous solvent.
Add the alkylating agent (1.1 - 1.5 eq) to the solution at room temperature.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and
monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed,
collect the solid product by filtration.

If no precipitate forms, concentrate the reaction mixture under reduced pressure.
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» Purify the crude product by recrystallization or trituration with a suitable solvent (e.g., diethyl
ether, ethyl acetate) to afford the desired N-alkylated isoquinolinium salt.

e Dry the final product under vacuum and characterize it using appropriate analytical methods
(NMR, MS).

 To cite this document: BenchChem. [(Isoquinolin-8-yl)methanol suppliers and commercial
availability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322876#isoquinolin-8-yl-methanol-suppliers-and-
commercial-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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